8-(3-Nitrophenyl)-1,7-dihydropurin-6-one

• IUPAC Name: 8-(3-nitrophenyl)-1,7-dihydropurin-6-one
• InChI: InChI=1S/C11H7N5O3/c17-11-8-10(12-5-13-11)15-9(14-8)6-2-1-3-7(4-6)16(18)19/h1-5H,(H2,12,13,14,15,17)
• InChI Key: NLOCZXIDLQDXSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NC3=C(N2)C(=O)NC=N3
• Molecular Formula: C11H7N5O3
• Molecular Weight: 257.20 g/mol

Description

8-(3-Nitrophenyl)-1,7-dihydropurin-6-one is a purine-derived compound characterized by a 3-nitrophenyl substituent at the 8-position and a dihydropurinone core. This structure confers unique physicochemical and biological properties, making it relevant in medicinal chemistry, particularly as a scaffold for enzyme inhibitors. The 3-nitrophenyl group enhances electron-withdrawing effects, influencing binding interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(3-Nitrophenyl)-1,7-dihydropurin-6-one typically involves the cyclocondensation of appropriate precursors. One common method involves the reaction of 2,4-diacetyl-5-hydroxy-5-methyl-3-(3-nitrophenyl)cyclohexanone with cyanothioacetamide under specific conditions to yield the desired product . The reaction is carried out in the presence of a base such as sodium acetate and requires heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

8-(3-Nitrophenyl)-1,7-dihydropurin-6-one can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions under basic conditions.

Major Products Formed

Oxidation: Nitro derivatives of the compound.

Reduction: Amino derivatives of the compound.

Substitution: Various substituted purine derivatives depending on the nucleophile used.

Scientific Research Applications

8-(3-Nitrophenyl)-1,7-dihydropurin-6-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 8-(3-Nitrophenyl)-1,7-dihydropurin-6-one involves its interaction with specific molecular targets. The nitrophenyl group can participate in electron transfer reactions, affecting the redox state of biological molecules. Additionally, the purine ring system can interact with enzymes and receptors, modulating their activity. The exact pathways and targets are still under investigation, but the compound’s structure suggests potential interactions with nucleic acids and proteins .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The 3-nitrophenyl group distinguishes this compound from other purine derivatives. For example:

• 8-Biphenyl-1,3,7-trimethyl-8-(E)-styryl-3,7-dihydro-1H-purine-2,6-dione (20) : Features a styryl group at the 8-position instead of nitrophenyl. Its melting point (230°C) is lower than typical nitrophenyl-containing analogs, likely due to reduced crystallinity from the bulky styryl group .

Table 1: Key Physicochemical Comparisons

Compound	Substituent at 8-Position	Melting Point (°C)	Notable Features
8-(3-Nitrophenyl)-1,7-dihydropurin-6-one	3-Nitrophenyl	Not reported	High electron-withdrawing capacity
Compound 20	Styryl	230	Bulky substituent, lower crystallinity
PDE4B Inhibitor (PDB: 2QYL)	3-Nitrophenyl (naphthyridine core)	N/A	Enzyme inhibition via π-π stacking

Research Findings and Implications

• Thermal Stability : Nitrophenyl-substituted purines generally exhibit higher melting points (>300°C) compared to styryl or alkyl-substituted analogs .
• Enzyme Inhibition : The 3-nitrophenyl group enhances binding affinity in PDE4B inhibitors by 3–5-fold compared to unsubstituted analogs, as demonstrated in molecular dynamics simulations .
• Synthetic Challenges : Impurity profiling of related compounds (e.g., barnidipine hydrochloride) reveals that nitro group reduction or positional isomerism can occur during synthesis, requiring robust analytical validation .